Cas no 72188-32-0 (1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride)

1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride structure
72188-32-0 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride
CAS No:72188-32-0
MF:C8H5ClN2O
MW:180.59110045433
CID:1080015
Update Time:2023-08-03

1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • [2H4]-Difenoxin
    • Difenoxin-d4
    • 1H-pyrrolo[2,3-b]pyridine-3-carbonyl chloride
    • 1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride
    • Inchi: 1S/C8H5ClN2O/c9-7(12)6-4-11-8-5(6)2-1-3-10-8/h1-4H,(H,10,11)
    • InChI Key: ZEDTUFZZAGMJJG-UHFFFAOYSA-N
    • SMILES: ClC(C1=CNC2C1=CC=CN=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.8
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